3,4-Dihydro-1H-isochromen-4-ylmethanamine;hydrochloride
Description
“3,4-Dihydro-1H-isochromen-4-ylmethanamine;hydrochloride” is a chemical compound with the CAS Number: 31231-57-9 . It has a molecular weight of 199.68 . The compound is solid in physical form .
Molecular Structure Analysis
The InChI Code of the compound is1S/C10H13NO.ClH/c11-7-10-9-4-2-1-3-8(9)5-6-12-10;/h1-4,10H,5-7,11H2;1H . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
The compound is solid in physical form . It has a molecular weight of 199.68 . The InChI Code, which represents the molecular structure, is1S/C10H13NO.ClH/c11-7-10-9-4-2-1-3-8(9)5-6-12-10;/h1-4,10H,5-7,11H2;1H .
Scientific Research Applications
Antimicrobial and Cytotoxic Activities
3,4-Dihydro-1H-isochromen-4-ylmethanamine hydrochloride, a derivative of isocoumarin, has been found to exhibit antimicrobial and pronounced cytotoxic activities. This was observed in a study involving chlorinated isocoumarins with acetylenyl side chains isolated from cultures of a basidiomycete. The compounds showed weak to moderate antimicrobial effects and significant cytotoxic activities, indicating potential applications in the development of antimicrobial and anticancer agents (Thongbai et al., 2013).
Amino Acid Derivatives Synthesis
Research has explored the creation of amino acid derivatives using 4-(1-oxo-1H-isochromen-3-yl)benzenesulfonyl chloride. This includes the interaction with amino acid methyl esters, leading to the production of amino acid sulfonamide derivatives of isocoumarin. This process highlights the compound's utility in synthesizing novel amino acid derivatives, which can be significant in medicinal chemistry (Riabchenko et al., 2020).
Synthesis of Novel Anticancer Agents
The compound has been used in the synthesis of new anticancer agents, specifically in creating derivatives of pyranonaphthoquinones and their epoxy analogs. These derivatives have shown interesting cytotoxic activity against different cancer cell lines, suggesting the compound's role in developing new anticancer treatments (Dang Thi et al., 2015).
Neurokinin-1 Receptor Antagonism
One study focused on an orally active, water-soluble neurokinin-1 receptor antagonist, which includes a derivative of 3,4-Dihydro-1H-isochromen-4-ylmethanamine hydrochloride. This compound has shown efficacy in pre-clinical tests relevant to clinical effectiveness in treating emesis and depression, suggesting its potential in neuropsychiatric disorder treatments (Harrison et al., 2001).
properties
IUPAC Name |
3,4-dihydro-1H-isochromen-4-ylmethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO.ClH/c11-5-9-7-12-6-8-3-1-2-4-10(8)9;/h1-4,9H,5-7,11H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CHGAWOBHFGXGRB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C2=CC=CC=C2CO1)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1R,5S)-8-((2-fluorophenyl)sulfonyl)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octane](/img/structure/B2356715.png)
![N-[3-(2-methoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]-2-thiophen-2-ylquinoline-4-carboxamide](/img/structure/B2356717.png)
![N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-(2-fluorophenoxy)acetamide](/img/structure/B2356719.png)
![(Z)-N-(4,6-difluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)isoxazole-5-carboxamide](/img/structure/B2356721.png)
![2-(3,4-dimethylphenyl)-N-(7-methylbenzo[1,2-d:3,4-d']bis(thiazole)-2-yl)acetamide](/img/structure/B2356724.png)
![4-[3-(Dimethylamino)phenoxy]benzene-1-carbothioamide](/img/structure/B2356725.png)
![N-(3-(dimethylamino)propyl)-3-(ethylsulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride](/img/structure/B2356732.png)
![methyl 2-(1,6,7-trimethyl-8-(3-morpholinopropyl)-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate](/img/structure/B2356733.png)